Cas no 2092156-34-6 (1-(4-Vinylbenzyl)piperidin-3-amine)

• Product Name: 1-(4-Vinylbenzyl)piperidin-3-amine
• CAS No: 2092156-34-6
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5040254
• Update Time: 2025-05-25

1-(4-Vinylbenzyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-vinylbenzyl)piperidin-3-amine
• 1-[(4-ethenylphenyl)methyl]piperidin-3-amine
• 1-(4-Vinylbenzyl)piperidin-3-amine

• Inchi： 1S/C14H20N2/c1-2-12-5-7-13(8-6-12)10-16-9-3-4-14(15)11-16/h2,5-8,14H,1,3-4,9-11,15H2
• InChI Key： SQDJCJMQEVVYDU-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C=C)=CC=2)CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 324.7±37.0 °C at 760 mmHg
• Flash Point: 138.0±21.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Vinylbenzyl)piperidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Vinylbenzyl)piperidin-3-amine

Comprehensive Overview of 1-(4-Vinylbenzyl)piperidin-3-amine (CAS No. 2092156-34-6): Properties, Applications, and Industry Insights

The compound 1-(4-Vinylbenzyl)piperidin-3-amine (CAS No. 2092156-34-6) is a specialized organic molecule gaining attention in pharmaceutical and material science research. This piperidine derivative features a unique structural combination of a vinylbenzyl group and an amine functionality, making it valuable for drug discovery and polymer modification. Its molecular formula C14H20N2 and modular design allow for diverse applications, particularly in small molecule therapeutics and functional materials.

Recent trends in AI-driven drug discovery have increased interest in piperidine-based scaffolds like 1-(4-Vinylbenzyl)piperidin-3-amine. Researchers are exploring its potential as a pharmacophore in CNS-targeting compounds, given the piperidine moiety's prevalence in neurological drugs. The vinyl group also enables click chemistry applications, aligning with the growing demand for bioorthogonal reactions in bioconjugation.

From a material science perspective, this compound serves as a monomeric building block for smart polymers. Its dual functionality allows incorporation into stimuli-responsive hydrogels and drug delivery systems – key areas in precision medicine development. The amine group facilitates further derivatization, making it adaptable for combinatorial chemistry approaches.

Analytical characterization of CAS 2092156-34-6 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Recent QSAR studies suggest its structural features may influence blood-brain barrier permeability, a hot topic in neuropharmacology research. Proper storage requires inert atmosphere conditions due to the vinyl group's reactivity.

The synthesis of 1-(4-Vinylbenzyl)piperidin-3-amine typically involves reductive amination strategies, with recent green chemistry approaches utilizing catalytic hydrogenation. Its logP value (predicted ~2.1) indicates moderate lipophilicity, favorable for drug-like properties – a critical consideration in medicinal chemistry optimization workflows.

Emerging applications include its use as a crosslinking agent in biodegradable polymers for tissue engineering, responding to the biomaterials market growth. The compound's structure-activity relationship (SAR) is being investigated for GPCR-targeted drugs, particularly in pain management and neurodegenerative disease research areas.

Quality control specifications for CAS 2092156-34-6 generally require ≥95% purity by HPLC analysis, with strict limits on heavy metal content for pharmaceutical applications. The compound's stability profile under various pH conditions makes it suitable for formulation development studies.

From a commercial perspective, demand for 1-(4-Vinylbenzyl)piperidin-3-amine reflects broader trends in custom synthesis and building block chemistry. Suppliers increasingly provide gram-to-kilogram scale quantities to support high-throughput screening campaigns and material science R&D.

Recent patent analyses reveal growing IP activity around piperidine-amine derivatives, particularly for targeted drug delivery systems. The compound's molecular weight (216.33 g/mol) falls within the optimal range for small molecule drugs, further driving pharmaceutical interest.

Environmental and safety assessments indicate 1-(4-Vinylbenzyl)piperidin-3-amine requires standard laboratory handling precautions. Proper waste disposal procedures should be followed per REACH regulations, with particular attention to amine reactivity in aqueous systems.

Future research directions may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design – two rapidly evolving areas in drug discovery. The compound's structural versatility positions it as a valuable tool for chemical biology investigations and medicinal chemistry innovation.